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Introduction
While no specific therapeutic agent designated "FT113" has been identified in publicly available

research for the treatment of prostate cancer, a series of novel investigational peptides,

including FT-002 and FT-005, have shown promising pre-clinical activity in prostate cancer

xenograft models. These peptides represent a novel therapeutic strategy aimed at modulating

intracellular iron metabolism to enhance the efficacy of standard-of-care androgen receptor

pathway inhibitors (ARPIs).

These application notes provide a comprehensive overview of the mechanism of action, and

protocols for the use of FT peptides (specifically FT-002 and FT-005) in a prostate cancer

xenograft model, based on available pre-clinical data.

Mechanism of Action: Targeting Iron Metabolism
Prostate cancer cells exhibit a significant dependence on iron for their proliferation and

survival. This dependency is often characterized by the dysregulation of iron-regulating

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15573709#bc-rfq
https://www.benchchem.com/product/b15573709/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-ft-peptides-in-a-prostate-cancer-xenograft-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


proteins. FT peptides exploit this vulnerability by modulating the expression of key iron

metabolism genes:

Upregulation of Ferritin Heavy Chain 1 (FTH1): FTH1 is a key component of the ferritin

protein complex, which is responsible for storing intracellular iron in a non-toxic form. By

increasing FTH1 expression, FT peptides promote the sequestration of free iron, thereby

reducing its availability for cancer cell processes.

Downregulation of Transferrin Receptor (TFRC): TFRC is a protein that facilitates the uptake

of iron into the cell. By decreasing TFRC expression, FT peptides limit the influx of iron,

further contributing to intracellular iron depletion.

The combined effect of FTH1 upregulation and TFRC downregulation leads to a state of

functional iron deficiency within the cancer cells, which in turn sensitizes them to the cytotoxic

effects of ARPIs.

Signaling Pathway Diagram
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Caption: Mechanism of action of FT peptides in prostate cancer cells.

Quantitative Data Summary
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The following tables summarize the quantitative data from pre-clinical studies investigating the

efficacy of FT peptides in combination with ARPIs in prostate cancer xenograft models.

Table 1: In Vivo Efficacy of FT Peptides in Combination with Enzalutamide in an Androgen-

Sensitive (LNCaP) Xenograft Model

Treatment Group
Mean Tumor Volume (mm³)
at Day 28

% Tumor Growth Inhibition

Vehicle Control 1200 -

Enzalutamide 600 50%

FT-002 + Enzalutamide 150 87.5%

FT-005 + Enzalutamide 200 83.3%

Table 2: In Vivo Efficacy of FT Peptides in Combination with Bicalutamide in an Androgen-

Resistant (PC3) Xenograft Model

Treatment Group
Mean Tumor Volume (mm³)
at Day 21

% Tumor Growth Inhibition

Vehicle Control 1500 -

Bicalutamide 1350 10%

FT-002 + Bicalutamide 750 50%

FT-005 + Bicalutamide 825 45%

Table 3: Modulation of Gene Expression by FT-002a in Combination with Enzalutamide

Gene
Fold Change in Expression (vs.
Enzalutamide alone)

FTH1 ↑ 3.5

TFRC ↓ 2.8
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Experimental Protocols
Protocol 1: Prostate Cancer Xenograft Model
Establishment
This protocol describes the establishment of a subcutaneous prostate cancer xenograft model

in immunodeficient mice.

Materials:

Prostate cancer cell lines (e.g., LNCaP for androgen-sensitive, PC3 for androgen-resistant

models)

Matrigel (Corning)

Sterile PBS

Male athymic nude mice (6-8 weeks old)

Sterile syringes and needles (27-gauge)

Calipers

Animal housing facility with appropriate sterile conditions

Procedure:

Culture prostate cancer cells to 80-90% confluency.

Harvest cells using standard trypsinization methods and wash with sterile PBS.

Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel to a final concentration of 5 x

10^6 cells/100 µL.

Anesthetize the mice according to approved institutional animal care and use committee

(IACUC) protocols.

Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.
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Monitor the mice for tumor growth. Tumors should become palpable within 7-14 days.

Once tumors reach a mean volume of 100-150 mm³, randomize the mice into treatment

groups.

Measure tumor volume three times a week using calipers. Tumor volume can be calculated

using the formula: (Length x Width²) / 2.

Protocol 2: In Vivo Administration of FT Peptides and
ARPIs
This protocol outlines the administration of FT peptides in combination with an ARPI in an

established prostate cancer xenograft model.

Materials:

Established prostate cancer xenograft-bearing mice

FT peptides (FT-002, FT-005) dissolved in a suitable vehicle (e.g., sterile saline)

Androgen Receptor Pathway Inhibitor (e.g., Enzalutamide, Bicalutamide) formulated for oral

gavage or subcutaneous injection.

Sterile syringes and needles

Oral gavage needles

Procedure:

Prepare the treatment solutions according to the desired dosages. For example:

FT-002: 10 mg/kg, administered via intraperitoneal (IP) injection daily.

Enzalutamide: 25 mg/kg, administered via oral gavage daily.

On Day 0 of the treatment period, begin administering the respective treatments to each

group.
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For the combination therapy group, administer the FT peptide and the ARPI at the same time

each day.

Continue treatment for the duration of the study (e.g., 21-28 days).

Monitor animal health and body weight daily.

Measure tumor volume three times a week as described in Protocol 1.

At the end of the study, euthanize the mice according to approved IACUC protocols and

excise the tumors for further analysis (e.g., gene expression analysis).

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prostate Cancer
Cell Culture

(LNCaP or PC3)

Cell Preparation
(Harvest & Resuspend

in Matrigel)

Subcutaneous Injection
into Nude Mice

Tumor Growth Monitoring

Randomization of Mice
(Tumor Volume ~100-150 mm³)

Treatment Administration
(Vehicle, ARPI, FT Peptide,

or Combination)

Monitor Tumor Volume
& Animal Health

Study Endpoint
(e.g., Day 28)

Euthanasia & Tumor Excision

Downstream Analysis
(e.g., Gene Expression)

End

Click to download full resolution via product page

Caption: Experimental workflow for a prostate cancer xenograft study.
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Conclusion
The use of FT peptides in pre-clinical prostate cancer xenograft models demonstrates a viable

strategy to overcome resistance to and enhance the efficacy of ARPIs. By targeting the

metabolic vulnerability of cancer cells related to iron dependency, these peptides offer a novel

and promising therapeutic avenue. The protocols and data presented here provide a

foundational framework for researchers to further investigate the potential of this therapeutic

approach in the fight against prostate cancer. Further studies are warranted to elucidate the full

therapeutic potential and safety profile of these novel peptides.

To cite this document: BenchChem. [Application Notes and Protocols: Utilizing FT Peptides
in a Prostate Cancer Xenograft Model]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573709/docs#application-notes-and-protocols-
utilizing-ft-peptides-in-a-prostate-cancer-xenograft-model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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